3-chloro-N-(3-cyanophenyl)propanamide

Description

3-Chloro-N-(3-cyanophenyl)propanamide is an organic compound with the molecular formula C₁₀H₉ClN₂O and a molecular weight of 208.64 g/mol . It belongs to the class of amide compounds, specifically secondary amides, due to the presence of a nitrogen atom bonded to two carbon atoms: the cyanophenyl group and the propanamide moiety. Additionally, it is classified as a chlorinated compound because of the chloro group present in its structure.

Synthesis of 3-Chloro-N-(3-Cyanophenyl)Propanamide

The synthesis of 3-chloro-N-(3-cyanophenyl)propanamide typically involves the reaction of 3-cyanobenzyl chloride with 3-chloropropanamide. This reaction is often facilitated by a base, such as sodium hydroxide or potassium carbonate, which promotes nucleophilic substitution. Industrial methods mirror these laboratory techniques but are scaled up for efficiency, employing industrial-grade reagents and optimized conditions for maximum yield.

Applications and Research Findings

This compound is primarily utilized due to its unique chemical properties, which allow it to serve as an intermediate in various synthetic pathways and as a reagent in biochemical studies. Relevant analyses often include spectral data (e.g., NMR, IR spectroscopy) to confirm structural integrity and purity.

Physical and Chemical Data

The following table summarizes some key physical and chemical data for 3-chloro-N-(3-cyanophenyl)propanamide:

Property	Value
CAS Number	900711-12-8
Molecular Formula	C₁₀H₉ClN₂O
Molecular Weight	208.64 g/mol
Boiling Point	Not specified
Storage Conditions	Not specified

Safety and Handling

While specific safety data, such as hazard statements and precautionary statements, are not detailed in the available sources, handling of chemical compounds typically requires adherence to standard laboratory safety protocols, including the use of protective equipment and proper ventilation.

• CAS No.: 900711-12-8
• Product Name: 3-chloro-N-(3-cyanophenyl)propanamide
• Molecular Formula: C10H9ClN2O
• Molecular Weight: 208.64 g/mol
• IUPAC Name: 3-chloro-N-(3-cyanophenyl)propanamide
• Standard InChI: InChI=1S/C10H9ClN2O/c11-5-4-10(14)13-9-3-1-2-8(6-9)7-12/h1-3,6H,4-5H2,(H,13,14)
• Standard InChIKey: AEXRBJKYOXJJEK-UHFFFAOYSA-N
• SMILES: C1=CC(=CC(=C1)NC(=O)CCCl)C#N
• Canonical SMILES: C1=CC(=CC(=C1)NC(=O)CCCl)C#N
• PubChem Compound: 24696174
• Last Modified: Aug 20 2023